2-(4-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide
Description
2-(4-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide is a useful research compound. Its molecular formula is C19H24N2O4S3 and its molecular weight is 440.59. The purity is usually 95%.
BenchChem offers high-quality 2-(4-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidine derivatives, including the compound , serve as essential building blocks for drug development. Their structural versatility allows for modifications that enhance bioactivity, solubility, and pharmacokinetics. Researchers explore the synthesis of substituted piperidines to create novel drug candidates . The sulfonyl and thiazinane moieties in this compound may contribute to its potential therapeutic effects.
Antiviral Agents
Given the ongoing global health challenges, antiviral research remains critical. Piperidine-based compounds have demonstrated antiviral activity against RNA and DNA viruses. Investigating the efficacy of our compound against specific viral strains could yield promising results .
Chemical Biology and Enzyme Inhibition
Researchers study piperidines as enzyme inhibitors due to their ability to interact with active sites. The sulfonyl group in our compound might play a role in enzyme inhibition, making it relevant for chemical biology studies .
Materials Science and Organic Electronics
Piperidine-containing molecules find applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). By incorporating our compound into conjugated polymers, researchers could enhance charge transport and optoelectronic properties .
Catalysis and Green Chemistry
Piperidine-based ligands often participate in transition metal-catalyzed reactions. Researchers explore their use in cross-coupling reactions, asymmetric catalysis, and C-H activation. Our compound’s unique structure may offer advantages in these areas .
Agrochemicals and Crop Protection
Piperidine derivatives have applications in agrochemicals, including insecticides and herbicides. The presence of the thiophene ring and sulfonyl group suggests potential bioactivity against pests or weeds .
properties
IUPAC Name |
2-[4-(4-thiophen-2-ylpiperidin-1-yl)sulfonylphenyl]thiazinane 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S3/c22-27(23)15-2-1-11-21(27)17-5-7-18(8-6-17)28(24,25)20-12-9-16(10-13-20)19-4-3-14-26-19/h3-8,14,16H,1-2,9-13,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHPJBPARZHAQNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-((4-(Thiophen-2-yl)piperidin-1-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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